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Compound of Interest

Compound Name: 2-(Ethylthio)propanoic acid

Cat. No.: B1342693 Get Quote

For researchers and scientists engaged in drug development and other laboratory applications,

the proper disposal of chemical waste is a critical component of operational safety and

environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of 2-(Ethylthio)propanoic acid (CAS Number: 20461-87-4), ensuring

compliance with general safety standards and promoting a secure laboratory environment.

I. Understanding the Hazard Profile
Before handling and disposal, it is crucial to be aware of the known hazards associated with 2-
(Ethylthio)propanoic acid. Based on available safety information, this chemical is classified

with the following hazards:

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Serious Eye

Damage/Eye Irritation
GHS05 (Corrosion) Danger

H318: Causes serious

eye damage.[1]

Given its corrosive nature and the potential for severe eye injury, strict adherence to safety

protocols is mandatory during all handling and disposal procedures.

II. Personal Protective Equipment (PPE)
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All personnel involved in the disposal process must be equipped with the following personal

protective equipment to minimize exposure and ensure safety:

Eye Protection: Chemical safety goggles are essential. A face shield should be worn if there

is a risk of splashing.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of aerosol

formation, a NIOSH-approved respirator may be necessary.

III. Step-by-Step Disposal Procedure
The disposal of 2-(Ethylthio)propanoic acid should be conducted in a designated and well-

ventilated area, preferably within a chemical fume hood.

1. Waste Collection:

Collect all waste containing 2-(Ethylthio)propanoic acid, including unused product,
contaminated materials (e.g., paper towels, gloves), and solutions, in a dedicated and clearly
labeled waste container.
The container must be made of a material compatible with corrosive substances. Glass or
high-density polyethylene (HDPE) containers are generally suitable.
Never mix 2-(Ethylthio)propanoic acid with other incompatible waste streams.

2. Labeling:

The waste container must be clearly and accurately labeled as "Hazardous Waste."
The label must include the full chemical name: "2-(Ethylthio)propanoic acid" and its CAS
number: "20461-87-4."
Indicate the approximate concentration and volume of the waste.
Affix the appropriate GHS hazard pictograms (Corrosion - GHS05).

3. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.
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The storage area should be away from heat, sparks, and open flames.
Ensure the container is kept closed at all times except when adding waste.

4. Final Disposal:

The final disposal of 2-(Ethylthio)propanoic acid must be carried out by a licensed and
approved waste disposal company.[2]
Do not attempt to dispose of this chemical down the drain or in regular trash.[2]
Consult your institution's Environmental Health and Safety (EHS) department or local
regulatory authorities for specific guidance and to arrange for pickup by a certified waste
management service.[3]

IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

1. Evacuate and Secure:

Immediately evacuate all non-essential personnel from the spill area.
Eliminate all ignition sources if the material is flammable (while 2-(Ethylthio)propanoic acid
itself is not listed as flammable, this is a general good practice for chemical spills).

2. Containment and Cleanup:

For small spills, absorb the material with an inert absorbent, such as vermiculite, dry sand, or
earth.
Do not use combustible materials like sawdust.
Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal as hazardous waste.

3. Decontamination:

Clean the spill area thoroughly with a suitable decontaminating agent, followed by soap and
water.
All materials used for decontamination should also be disposed of as hazardous waste.

V. Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
(Ethylthio)propanoic acid.

Start: 2-(Ethylthio)propanoic acid for Disposal

Assess Waste Type
(Unused product, contaminated material, solution)

Select Compatible Waste Container
(e.g., Glass, HDPE)

Label Container:
'Hazardous Waste'

'2-(Ethylthio)propanoic acid'
CAS: 20461-87-4
GHS Pictograms

Collect Waste in Designated Area
(Fume Hood)

Seal and Store in
Hazardous Waste Accumulation Area

Contact EHS or Approved
Waste Disposal Company

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 2-(Ethylthio)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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